Cas no 899953-71-0 (4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide)

• Product name: 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide
• CAS No: 899953-71-0
• MF: C₂₂H₂₁N₅O₄
• MW: 419.433244466782
• CID: 5490103

4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-methyl-N-[4-[6-(4-morpholinyl)-3-pyridazinyl]phenyl]-3-nitro-
• 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide

• Inchi： 1S/C22H21N5O4/c1-15-2-3-17(14-20(15)27(29)30)22(28)23-18-6-4-16(5-7-18)19-8-9-21(25-24-19)26-10-12-31-13-11-26/h2-9,14H,10-13H2,1H3,(H,23,28)
• InChI Key： SJJYLCWHUQGABW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(N3CCOCC3)C=C2)C=C1)(=O)C1=CC=C(C)C([N+]([O-])=O)=C1

Additional information on 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide

Introduction to 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide (CAS No. 899953-71-0)

4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide, with the CAS number 899953-71-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and is characterized by its unique structural features, including a morpholine and pyridazine moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The chemical structure of 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide is composed of a nitrobenzamide core, which is substituted with a methyl group at the 4-position. The key functional group, the morpholine ring, is attached to a pyridazine ring, which is itself linked to a phenyl group. This intricate arrangement of functional groups imparts specific pharmacological properties to the compound, making it a subject of interest for researchers and pharmaceutical companies alike.

Recent studies have highlighted the potential of 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. Inflammation is a critical factor in many diseases, including arthritis, asthma, and cardiovascular disorders. The ability of this compound to modulate inflammatory responses makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide has shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, particularly those associated with solid tumors. The mechanism of action involves the disruption of signaling pathways that are crucial for cancer cell survival and proliferation. This makes it a valuable lead compound for further drug development in oncology.

The pharmacokinetic properties of 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral therapeutic agent. Its high bioavailability and low toxicity profile make it an attractive candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further assess its therapeutic potential.

Beyond its direct therapeutic applications, 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide has also been explored as a tool for understanding biological processes at the molecular level. Its ability to selectively bind to specific protein targets has made it useful in biochemical assays and high-throughput screening platforms. This has facilitated the identification of novel drug targets and the development of new therapeutic strategies.

In conclusion, 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide (CAS No. 899953-71-0) is a multifaceted compound with significant potential in both basic research and pharmaceutical applications. Its unique chemical structure and pharmacological properties make it a valuable asset in the ongoing efforts to develop new treatments for inflammatory diseases and cancer. As research continues to advance, it is likely that this compound will play an increasingly important role in the field of medicinal chemistry.